Cas no 1396889-76-1 (ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1396889-76-1
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5405839
• Update Time: 2025-10-19

ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[[(E)-3-thiophen-2-ylprop-2-enoyl]amino]pyrazolo[1,5-a]pyridine-3-carboxylate
• ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C17H15N3O3S/c1-2-23-17(22)14-11-18-20-8-7-12(10-15(14)20)19-16(21)6-5-13-4-3-9-24-13/h3-11H,2H2,1H3,(H,19,21)/b6-5+
• InChI Key： BBNAHRKLJWPYRB-AATRIKPKSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(NC(=O)/C=C/C1SC=CC=1)=C2

Additional information on ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate

Professional Introduction to Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1396889-76-1)

Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1396889-76-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a thiophene ring, an amide linkage, and a carboxylate ester moiety makes this compound a versatile scaffold for drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of pyrazolopyridine derivatives in the design of novel therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the modulation of enzymatic pathways and receptor interactions. The amide group in Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate is particularly noteworthy, as it can engage in hydrogen bonding with biological targets, enhancing binding affinity and specificity.

The carboxylate ester functionality at the 3-position of the pyrazolopyridine core provides an additional layer of chemical diversity, allowing for further derivatization and optimization. This feature is particularly valuable in medicinal chemistry, where structural modifications can significantly influence pharmacokinetic and pharmacodynamic properties.

In the context of current research, Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate has been explored as a potential lead compound for the development of inhibitors targeting inflammatory and immunomodulatory pathways. Studies have demonstrated its ability to interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the regulation of inflammatory responses.

The thiophene ring component is another critical feature that contributes to the biological activity of this compound. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a thiophene moiety into the pyrazolopyridine scaffold enhances the compound's potential as a therapeutic agent by improving its solubility and bioavailability.

Furthermore, the propene amide group introduces a conformational flexibility that can be exploited to optimize binding interactions with biological targets. This structural feature allows for fine-tuning of the compound's pharmacological profile, making it a valuable candidate for further development.

Recent computational studies have also shed light on the molecular interactions between Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate and its potential targets. Molecular docking simulations have revealed favorable binding affinities with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. These findings suggest that this compound may have applications beyond inflammation modulation.

The synthesis of Ethyl 5-[(2E)-3-(thiophen-2-yl)prop-2-enamido]pyrazolo[1,5-a]pyridine-3-carboxylate involves multi-step organic reactions that showcase the synthetic prowess required to construct complex heterocyclic frameworks. The process typically involves condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents.

The synthesis strategy not only highlights the versatility of modern organic chemistry techniques but also underscores the importance of careful planning and optimization to achieve high yields and purity levels. This aspect is crucial in pharmaceutical research, where impurities can significantly impact the safety and efficacy of potential therapeutics.

In conclusion, Ethyl 5-[(2E)-3-(thiophen-2-yli)]pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 13968897681) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with recent findings from preclinical studies, position it as a valuable asset in the quest for novel therapeutic agents targeting various diseases.